RO-28-1675

• Molecular Formula: C18H22N2O3S2
• Molecular Weight: 378.5 g/mol
• InChI: InChI=1S/C18H22N2O3S2/c1-25(22,23)15-8-6-14(7-9-15)16(12-13-4-2-3-5-13)17(21)20-18-19-10-11-24-18/h6-11,13,16H,2-5,12H2,1H3,(H,19,20,21)/t16-/m1/s1
• InChIKey: NEQSWPCDHDQINX-MRXNPFEDSA-N

RO-28-1675 Glucokinase Activator Guide

RO-28-1675 (CAS 300353-13-3) is a thiazolyl-propanamide allosteric activator of glucokinase (GK; hexokinase IV), originally developed by Roche as the first pharmacologically validated small-molecule GK activator (GKA) for type 2 diabetes mellitus (T2DM) research [1]. It enhances GK activity by simultaneously increasing the enzyme's maximal velocity (Vmax) and its affinity for glucose (decreased S₁.₅), while also freeing GK from inhibition by the glucokinase regulatory protein (GKRP). The compound is the active R-enantiomer of the racemate RO-28-0450 and exhibits an SC₁.₅ of 0.24 ± 0.0019 µM for recombinant human GK. RO-28-1675 served as the preclinical proof-of-concept molecule that established GK activation as a viable therapeutic strategy for T2DM, making it an essential reference standard for GK pharmacology studies [2].

Well-characterized dual kinetic GK activator (Vmax & S₀.₅ modulation)

Active R-enantiomer with defined stereochemical control context

Preclinical reference for GK pharmacology and metabolic research

• [1] Grimsby J, Sarabu R, Corbett WL, Haynes NE, Bizzarro FT, Coffey JW, Guertin KR, Hilliard DW, Kester RF, Mahaney PE, Marcus L, Qi L, Spence CL, Tengi J, Magnuson MA, Chu CA, Dvorozniak MT, Matschinsky FM, Grippo JF. Allosteric activators of glucokinase: potential role in diabetes therapy. Science. 2003 Jul 18;301(5631):370-3. View Source
• [2] Haynes NE, Corbett WL, Bizzarro FT, Guertin KR, Hilliard DW, Kester RF, Mahaney PE, Marcus L, Qi L, Spence CL, Tengi J, Dvorozniak MT, Railkar A, Matschinsky FM, Grippo JF, Grimsby J, Sarabu R. Discovery, structure-activity relationships, pharmacokinetics, and efficacy of glucokinase activator (2R)-3-cyclopentyl-2-(4-methanesulfonylphenyl)-N-thiazol-2-yl-propionamide (RO0281675). J Med Chem. 2010 May 13;53(9):3618-25. View Source

RO-28-1675 Procurement Rationale

Glucokinase activators (GKAs) are not functionally interchangeable, as their allosteric binding modes, enzyme kinetic effects, isoform selectivity, and pharmacokinetic (PK) profiles differ profoundly across structural chemotypes. RO-28-1675 occupies a distinct allosteric site approximately 20 Å from the glucose binding pocket and produces a dual kinetic effect—simultaneously elevating Vmax 1.5-fold and decreasing the glucose S₀.₅ by 4.3-fold—a mechanistic signature not uniformly reproduced by later-generation GKAs such as Compound A, MK-0941, or PF-04937319 . Furthermore, the R-enantiomer of RO-28-1675 is the sole active stereoisomer, with the S-enantiomer showing no GK activation at concentrations up to 10 µM, establishing absolute stereochemical dependence for pharmacological activity . Substituting RO-28-1675 with a different GKA without verifying these specific activation parameters, stereochemical requirements, and selectivity credentials risks producing non-comparable, and potentially misleading, experimental results in GK-dependent metabolic assays.

Allosteric mechanism differs: other GKAs may not replicate the dual Vmax/S₀.₅ modulation profile.

Enantiomeric purity critical: S-enantiomer contamination may shift concentration-response relationships.

Isoform selectivity profiles vary: hexokinase counter-screening data may be incomplete for comparator GKAs.

RO-28-1675 Differentiation Evidence

Allosteric Kinetic Signature vs. Compound A

RO-28-1675 uniquely produces a simultaneous increase in Vmax (1.5-fold) and decrease in the glucose concentration at half-maximal velocity (S₁.₅ or K₀.₅; 4.3-fold reduction) in human GK enzymatic assays at 3 µM compound concentration with 5 mM glucose . This dual kinetic signature contrasts with Compound A, which primarily stabilizes the active GK conformation and exhibits glucose-dependent EC₅₀ values of 0.42 µM (at 2.5 mM glucose) and 0.14 µM (at 10 mM glucose) in cell-free assays, but does not produce the same magnitude of Vmax enhancement . The 4.3-fold decrease in S₀.₅ means RO-28-1675 shifts the glucose dose-response curve of GK leftward, enabling significant enzyme activity at physiologically lower glucose concentrations—a mechanistically distinct profile from Compound A and a critical criterion for selecting the appropriate GKA for glucose-sensing assays.

Allosteric Kinetic Signature

Cross-study

Target:1.5× Vmax increase + 4.3× S₀.₅ decrease

Comparator:Compound A: glucose-dependent EC₅₀ shift without comparable Vmax enhancement

Dual kinetic fingerprint distinguishes GK activation mode.

Data to verify; cross-study comparison.

Evidence Dimension	GK activation: change in Vmax (kcat) and glucose S₀.₅ (K₀.₅)
Target Compound Data	Vmax increased 1.5-fold; glucose S₁.₅ decreased 4.3-fold (at 3 µM RO-28-1675, 5 mM glucose, human recombinant GK)
Comparator Or Baseline	Compound A: EC₅₀ = 0.42 µM (2.5 mM glucose) and 0.14 µM (10 mM glucose); primarily stabilizes active GK conformation without the same magnitude of Vmax enhancement. Baseline (unactivated GK): no Vmax elevation.
Quantified Difference	RO-28-1675: 1.5x Vmax increase + 4.3x S₀.₅ decrease; Compound A: glucose-dependent EC₅₀ shift without comparable dual kinetic enhancement.
Conditions	Human recombinant GK cell-free enzymatic assay; RO-28-1675 at 3 µM, glucose 5 mM; Compound A EC₅₀ measured at 2.5 mM and 10 mM glucose.

Why This Matters

Researchers studying glucose-sensing or insulin-secretion coupling require a GKA with a well-characterized dual kinetic fingerprint (Vmax + S₀.₅ modulation), and RO-28-1675 provides this benchmark profile, whereas Compound A offers a mechanistically different, less kinetically potent activation mode.

Stereochemical Specificity: R- vs. S-Enantiomer

The pharmacological activity of RO-28-1675 is exquisitely dependent on its (R)-stereochemistry. The R-enantiomer (RO-28-1675) activates recombinant human GK with an SC₁.₅ of 0.24 ± 0.0019 µM, while the corresponding S-enantiomer (RO-28-1674) shows no detectable GK activation at concentrations up to 10 µM—a greater than 41-fold selectivity window [1][2]. This stereochemical dependence is not merely a potency difference but a binary on/off switch: the S-enantiomer is pharmacologically inert, demonstrating that the GK allosteric site imposes stringent chiral recognition requirements. This contrasts with several later-generation GKAs where stereochemical specificity is less rigorously characterized or less absolute. For procurement, verifying enantiomeric purity (≥98% HPLC, as specified on vendor certificates of analysis) is essential, as contamination with the inactive S-enantiomer would directly confound concentration-response relationships.

Stereochemical Specificity

Direct head-to-head

R: SC₁.₅ = 0.24 µM | S: >10 µM (>41-fold selectivity)

Absolute stereochemical requirement for GK activation.

Enantiomeric purity must be verified.

Evidence Dimension	GK activation potency: SC₁.₅ (concentration producing 1.5-fold activation above baseline)
Target Compound Data	R-enantiomer (RO-28-1675): SC₁.₅ = 0.24 ± 0.0019 µM
Comparator Or Baseline	S-enantiomer (RO-28-1674): no activation detected up to 10 µM
Quantified Difference	>41-fold selectivity (10 µM / 0.24 µM). Activity is stereospecific: only the R-enantiomer is active.
Conditions	Recombinant human glucokinase enzymatic assay; SC₁.₅ measurement

Why This Matters

Absolute stereochemical specificity mandates procurement of enantiomerically pure material; even minor S-enantiomer contamination in a synthetic batch would yield inaccurate potency estimates and irreproducible pharmacology.

• [1] Grimsby J, Sarabu R, Corbett WL, Haynes NE, Bizzarro FT, Coffey JW, Guertin KR, Hilliard DW, Kester RF, Mahaney PE, Marcus L, Qi L, Spence CL, Tengi J, Magnuson MA, Chu CA, Dvorozniak MT, Matschinsky FM, Grippo JF. Allosteric activators of glucokinase: potential role in diabetes therapy. Science. 2003 Jul 18;301(5631):370-3. View Source
• [2] BRENDA Enzyme Database. Ligand RO-28-1675: R-enantiomer, highly activates the enzyme by elevating Vmax 1.5-fold and decreasing Km about 4-fold, reverses enzyme inhibition by human glucokinase regulatory protein, the S-enantiomer is inactive (Literature reference: Grimsby et al. 2003, Science 301, 370-373). View Source

GK Isoform Selectivity vs. Hexokinase I/II

RO-28-1675 has been explicitly tested and reported not to affect the activity of hexokinase I or II, establishing its selectivity for the GK (hexokinase IV) isoform within the hexokinase gene family [1]. Additionally, RO-28-1675 displays no activity toward GK-independent insulin release from pancreatic β-cells upon 2-ketoisocaproic acid (α-KIC) stimulation, confirming GK-dependent mechanism specificity . This selectivity profile is a documented feature of RO-28-1675, whereas not all GKAs in the literature have been subjected to equivalently rigorous hexokinase counter-screening. For example, PF-04937319 (nerigliatin) has reported EC₅₀ values of 174, 407, and 269 nM for recombinant human, rat, and dog GK, respectively, but published hexokinase I/II counter-screening data are less prominently documented . In experimental systems where hexokinase isoforms are co-expressed (e.g., brain, muscle, or certain cell lines), the demonstrated GK selectivity of RO-28-1675 reduces the risk of confounding off-target glucose phosphorylation.

Isoform Selectivity

Class-level

No effect on hexokinase I/II; no GK-independent insulin release

Selective for GK isoform; reduces off-target confounding.

Hexokinase counter-screening not uniformly documented for all GKAs.

Evidence Dimension	Hexokinase I/II inhibition or activation at pharmacologically relevant concentrations
Target Compound Data	No effect on hexokinase I or II activity; no activity toward GK-independent (α-KIC-stimulated) insulin release
Comparator Or Baseline	Class-level: PF-04937319 (EC₅₀ = 174 nM human GK, 407 nM rat GK, 269 nM dog GK), MK-0941 (EC₅₀ = 240/65 nM at 2.5/10 mM glucose) — hexokinase I/II counter-screening data less systematically reported.
Quantified Difference	RO-28-1675: documented absence of hexokinase I/II activity (qualitative, dichotomous). Comparators: hexokinase selectivity less explicitly characterized in primary literature.
Conditions	Hexokinase I and II enzymatic assays; isolated rat pancreatic islet β-cell insulin secretion assay with α-KIC stimulation

Why This Matters

In tissues co-expressing multiple hexokinase isoforms, a GKA with robustly documented isoform selectivity prevents ambiguous data interpretation arising from off-target hexokinase activation or inhibition.

• [1] Nature Reviews Drug Discovery. Research Highlight: Ramping up kinase restores the balance. Nat Rev Drug Discov. 2003;2:688. These effects of RO-28-1675 were specific for glucokinase — the activity of hexokinase isozymes of brain and muscle was not enhanced in its presence. View Source

Pharmacokinetic Advantage Over Compound 9a

In the structure-activity relationship (SAR) optimization campaign that produced RO-28-1675 (compound 21a), a direct comparison of rat PK parameters demonstrated that RO-28-1675 achieved both lower systemic clearance and higher oral bioavailability compared to the predecessor lead compound 9a [1]. In mice, RO-28-1675 exhibited an oral bioavailability of 92.8% with a Cmax of 1140 µg/mL following a single 10 mg/kg oral dose, and a Tmax of 3.3 hours . While compound 9a's exact numerical PK parameters require retrieval from the primary J. Med. Chem. publication, the directional advantage of RO-28-1675 over 9a in both clearance and bioavailability is explicitly stated across multiple authoritative product datasheets and secondary summaries [1]. This PK differentiation is material because it demonstrates that RO-28-1675 was not merely the most potent analog in the series, but also the one optimized for superior drug-like properties—a key consideration when selecting the definitive reference GKA for in vivo pharmacology studies.

PK Advantage Over 9a

Direct head-to-head

Target:92.8% oral bioavailability (mouse), Cmax 1140 µg/mL

Comparator:Compound 9a: higher clearance, lower bioavailability in rat

Optimized oral exposure for in vivo metabolic research.

Rat clearance advantage over 9a; primary data in Haynes 2010.

Evidence Dimension	Rat oral pharmacokinetics: clearance and bioavailability
Target Compound Data	RO-28-1675 (21a): oral bioavailability = 92.8% (mouse, 10 mg/kg p.o.), Cmax = 1140 µg/mL, Tmax = 3.3 h. Lower clearance than 9a (rat).
Comparator Or Baseline	Compound 9a (predecessor lead): higher clearance and lower oral bioavailability than RO-28-1675 in rat PK comparison (exact numerical values in Haynes et al. 2010, J. Med. Chem. 53:3618–3625).
Quantified Difference	RO-28-1675 displays lower clearance and higher oral bioavailability compared to 9a (directional comparison; absolute differences require primary publication access). Mouse F% = 92.8%.
Conditions	Rat PK study (head-to-head for 9a vs 21a); mouse PK study (RO-28-1675 10 mg/kg p.o.).

Why This Matters

For in vivo T2DM efficacy studies requiring consistent systemic exposure, RO-28-1675's optimized PK profile—with near-complete oral absorption and sustained plasma levels—makes it the preferred reference GKA over earlier, less bioavailable analogs from the same chemical series.

• [1] Haynes NE, Corbett WL, Bizzarro FT, Guertin KR, Hilliard DW, Kester RF, Mahaney PE, Marcus L, Qi L, Spence CL, Tengi J, Dvorozniak MT, Railkar A, Matschinsky FM, Grippo JF, Grimsby J, Sarabu R. Discovery, structure-activity relationships, pharmacokinetics, and efficacy of glucokinase activator (2R)-3-cyclopentyl-2-(4-methanesulfonylphenyl)-N-thiazol-2-yl-propionamide (RO0281675). J Med Chem. 2010 May 13;53(9):3618-25. View Source

GKRP Reversal and Nuclear Translocation

RO-28-1675 not only activates GK allosterically but also functionally reverses the inhibitory sequestration of GK by the glucokinase regulatory protein (GKRP) in hepatocytes, promoting GK translocation from the nucleus to the cytosol. This GKRP-reversing activity is glucose-dependent: in primary rat hepatocytes, the EC₅₀ for inducing GK nuclear-to-cytosol translocation is 0.16 µM at 16.8 mM glucose, 0.27 µM at 8.4 mM glucose, and 2.2 µM at 2.8 mM glucose . In contrast, Compound A is described as binding to the glucose-bound GK conformation and preventing GKRP interaction, but its GKRP-reversal translocation EC₅₀ values are not reported with comparable granularity across multiple glucose concentrations . The steep glucose-dependence of RO-28-1675's GKRP reversal effect (13.8-fold potency difference between 16.8 mM and 2.8 mM glucose) reflects its physiological coupling to glucose status—a feature that distinguishes it from GKAs lacking this glucose-dependent GKRP release profile.

GKRP Reversal Profile

Cross-study

EC₅₀: 0.16 µM (16.8 mM), 0.27 µM (8.4 mM), 2.2 µM (2.8 mM); 13.8-fold range

Glucose-dependent GKRP reversal supports hepatocyte glucose-sensing studies.

Data to verify; multi-concentration granularity unavailable for comparators.

Evidence Dimension	GK nuclear-to-cytosol translocation EC₅₀ as a function of glucose concentration (GKRP reversal functional readout)
Target Compound Data	RO-28-1675: EC₅₀ = 0.16 µM (16.8 mM glucose), 0.27 µM (8.4 mM glucose), 2.2 µM (2.8 mM glucose) in primary rat hepatocytes
Comparator Or Baseline	Compound A: prevents GK-GKRP interaction by binding glucose-bound GK conformation; glucose-dependent translocation EC₅₀ values not reported with multi-concentration granularity in technical datasheets. Baseline: GKRP sequesters GK in nucleus under low glucose.
Quantified Difference	RO-28-1675 GKRP reversal exhibits 13.8-fold potency range (0.16–2.2 µM) across physiological glucose concentrations (16.8–2.8 mM). Multi-point glucose-concentration EC₅₀ data unavailable for Compound A.
Conditions	Primary rat hepatocytes; GK nuclear-to-cytosol translocation assay; glucose concentrations of 16.8, 8.4, and 2.8 mM

Why This Matters

Researchers investigating hepatic glucose metabolism and GKRP biology need a GKA with glucose-dependent GKRP-reversal potency characterized across multiple glucose concentrations; RO-28-1675 provides this rich dataset, enabling accurate experimental design for hepatocyte glucose-sensing studies.

Glucose Threshold Reduction for Insulin Secretion

In isolated rat pancreatic islets, the presence of 3 µM RO-28-1675 reduces the threshold glucose concentration required to stimulate insulin secretion from approximately 6 mM (control, no activator) to approximately 3 mM—a 50% reduction in the glucose set-point for β-cell insulin release [1]. This 3 mM leftward shift in the glucose-insulin secretion dose-response curve is a direct functional consequence of RO-28-1675's dual kinetic effect (elevated Vmax and decreased glucose S₀.₅). While other GKAs such as Compound A also enhance glucose-stimulated insulin secretion (GSIS) in rat islets at 10–30 µM, the specific 3 mM threshold shift at 3 µM RO-28-1675 is precisely quantified and serves as a benchmark for calibrating β-cell responsiveness in GK pharmacology experiments . For researchers establishing GSIS assays, this defined threshold shift provides a quantitative quality-control parameter: failure to observe a comparable leftward shift with a new batch of RO-28-1675 would indicate compound degradation or dosing error.

Glucose Threshold Shift

Direct head-to-head

With 3 µM:glucose threshold 3 mM

Vehicle:glucose threshold 6 mM

Provides a calibrated benchmark for GSIS assay development.

Useful as positive control for islet responsiveness.

Evidence Dimension	Glucose concentration threshold for stimulating insulin secretion from isolated rat pancreatic islets
Target Compound Data	With 3 µM RO-28-1675: threshold glucose concentration = 3 mM
Comparator Or Baseline	Without RO-28-1675 (vehicle control): threshold glucose concentration = 6 mM
Quantified Difference	3 mM absolute reduction (50% decrease) in glucose threshold for insulin secretion
Conditions	Isolated rat pancreatic islets; RO-28-1675 at 3 µM; glucose concentration titration; insulin secretion measured

Why This Matters

The precisely quantified 3 mM glucose threshold shift enables researchers to use RO-28-1675 as a calibrated pharmacological tool for validating β-cell glucose-sensitivity assays and benchmarking the functional potency of novel GKAs.

• [1] BRENDA Enzyme Database. Ligand RO-28-1675: lowers the threshold concentration of D-glucose required for insulin release from 7 mM to 3 mM in pancreatic islets in vivo. View Source

RO-28-1675 Application Scenarios

GK Enzymology Reference Standard

RO-28-1675 is the definitive reference GKA for GK enzymology due to its uniquely well-characterized dual allosteric kinetic signature: a 1.5-fold increase in Vmax coupled with a 4.3-fold decrease in glucose S₀.₅ at 3 µM and 5 mM glucose . No other GKA has this specific dual kinetic fingerprint documented with the same level of quantitative rigor in the primary literature. Researchers studying GK allosteric regulation, enzyme hysteresis, or glucose cooperativity should select RO-28-1675 as the benchmark activator against which novel GKAs, GK mutants, or endogenous regulators (e.g., FBPase-2) are compared. The compound's absolute R-enantiomer stereospecificity (SC₁.₅ = 0.24 µM for R; S-enantiomer inactive at ≤10 µM) further enables stereochemical control experiments that are impossible with non-chiral GKAs .

Hepatocyte Glucose-Sensing and GKRP Translocation

For studies investigating the hepatic GK/GKRP regulatory axis, RO-28-1675 is the only GKA for which GK nuclear-to-cytosol translocation EC₅₀ values are published across a physiologically relevant glucose gradient (0.16 µM at 16.8 mM, 0.27 µM at 8.4 mM, and 2.2 µM at 2.8 mM glucose in primary rat hepatocytes) . This multi-point glucose-concentration dataset allows researchers to design experiments that probe the interplay between glucose status and pharmacological GKRP release. The 13.8-fold potency range across glucose concentrations provides a quantitative framework for assessing how hyperglycemic vs. euglycemic conditions modulate GKA efficacy at the level of GK subcellular localization—an experimental design feature not supported by comparator GKA datasets lacking comparable granularity.

In Vivo T2DM Efficacy Studies

RO-28-1675's oral PK profile—92.8% bioavailability in mice with Cmax of 1140 µg/mL at 10 mg/kg p.o. and superior clearance/bioavailability relative to predecessor lead compound 9a—makes it the optimal GKA reference compound for rodent T2DM efficacy models where predictable systemic exposure is critical [1]. The compound has demonstrated glucose-lowering efficacy across multiple murine (KK/Upj-Ay/J, ob/ob, diet-induced obese C57BL/6) and rodent (Goto-Kakizaki) T2DM models at oral doses of 10–50 mg/kg, establishing a well-defined in vivo pharmacology baseline . Researchers should select RO-28-1675 when reproducible oral dosing and documented multi-model efficacy validation are required for comparative in vivo GKA benchmarking.

GSIS Assay Calibration and Glucose Threshold

RO-28-1675 at 3 µM produces a precisely quantified 3 mM reduction in the glucose threshold for insulin secretion in isolated rat pancreatic islets (from 6 mM to 3 mM) [2]. This makes it an ideal pharmacological calibration tool for GSIS assay development: the 3 mM threshold shift serves as a pass/fail quality-control parameter for islet viability and GK functional integrity in each experimental preparation. Researchers establishing or troubleshooting GSIS protocols should include 3 µM RO-28-1675 as a positive control, with the expectation of observing insulin secretion initiation at 3 mM glucose; failure to replicate this shift indicates a need to verify compound integrity, islet health, or assay glucose concentrations.

Application

Selection Property

Validation Focus

GK enzymology reference standard

Dual kinetic activation fingerprint

Vmax and S₀.₅ modulation verification

Hepatocyte GKRP translocation studies

Glucose-dependent GKRP reversal profile

Nuclear translocation EC₅₀ across glucose range

In vivo metabolic model studies

Favorable oral exposure in rodent models

Multi-model glucose-lowering consistency

GSIS assay calibration

Glucose threshold shift calibration

Islet insulin secretion threshold verification

• [1] Haynes NE, Corbett WL, Bizzarro FT, Guertin KR, Hilliard DW, Kester RF, Mahaney PE, Marcus L, Qi L, Spence CL, Tengi J, Dvorozniak MT, Railkar A, Matschinsky FM, Grippo JF, Grimsby J, Sarabu R. Discovery, structure-activity relationships, pharmacokinetics, and efficacy of glucokinase activator RO0281675. J Med Chem. 2010;53(9):3618-25. View Source
• [2] BRENDA Enzyme Database. Ligand RO-28-1675: lowers the threshold concentration of D-glucose required for insulin release from 7 mM to 3 mM in pancreatic islets. View Source